Cas no 2418705-14-1 (methyl 2-3-azido-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,4,6-trimethylphenylacetate)

• Product Name: methyl 2-3-azido-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,4,6-trimethylphenylacetate
• CAS No: 2418705-14-1
• MF: C₂₇H₂₆N₄O₄
• MW: 470.519746303558
• CID: 5678486
• PubChem ID: 165772121
• Update Time: 2025-05-21

methyl 2-3-azido-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,4,6-trimethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• 2418705-14-1
• methyl 2-[3-azido-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,4,6-trimethylphenyl]acetate
• EN300-26631853
• methyl 2-3-azido-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,4,6-trimethylphenylacetate

• Inchi： 1S/C27H26N4O4/c1-15-22(13-24(32)34-4)16(2)26(30-31-28)17(3)25(15)29-27(33)35-14-23-20-11-7-5-9-18(20)19-10-6-8-12-21(19)23/h5-12,23H,13-14H2,1-4H3,(H,29,33)
• InChI Key： WMZJXNFFOXMTHJ-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C)=C(C(C)=C(CC(=O)OC)C=1C)N=[N+]=[N-])=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 470.19540532g/mol
• Monoisotopic Mass: 470.19540532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 79Ų

Additional information on methyl 2-3-azido-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,4,6-trimethylphenylacetate

Comprehensive Guide to Methyl 2-3-azido-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,4,6-trimethylphenylacetate (CAS No. 2418705-14-1)

Methyl 2-3-azido-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,4,6-trimethylphenylacetate (CAS No. 2418705-14-1) is a specialized chemical compound widely utilized in organic synthesis, peptide chemistry, and bioconjugation. This compound features a unique combination of functional groups, including an azido group and a Fmoc-protected amine, making it highly valuable for researchers in pharmaceutical development and material science.

The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group in this compound is particularly significant due to its role in solid-phase peptide synthesis (SPPS). This protective group is widely used because of its stability under basic conditions and ease of removal under mild acidic conditions. The presence of the azido group allows for click chemistry applications, such as Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), which is pivotal in biomolecule labeling and drug discovery.

Recent advancements in bioorthogonal chemistry have increased the demand for azido-functionalized compounds like methyl 2-3-azido-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,4,6-trimethylphenylacetate. Researchers are leveraging its properties for protein modification, fluorescent tagging, and nanoparticle functionalization. These applications are particularly relevant in the development of targeted drug delivery systems and diagnostic tools.

The compound’s methyl ester functionality enhances its solubility in organic solvents, facilitating its use in multistep synthetic routes. This feature is crucial for chemists working on complex molecule assembly, where solubility and reactivity must be carefully balanced. Additionally, the trimethylphenyl backbone contributes to the compound’s stability, making it suitable for long-term storage and high-temperature reactions.

In the context of green chemistry, there is growing interest in optimizing the synthesis of methyl 2-3-azido-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,4,6-trimethylphenylacetate to minimize waste and improve yield. Researchers are exploring catalytic methods and solvent-free conditions to enhance the sustainability of its production. This aligns with the broader industry trend toward environmentally friendly chemical processes.

The versatility of CAS No. 2418705-14-1 extends to its use in polymer chemistry, where it serves as a building block for functionalized polymers. These polymers find applications in biomedical devices, sensors, and coatings. The compound’s ability to undergo selective reactions with other functional groups makes it a preferred choice for designing tailored materials with specific properties.

For those sourcing methyl 2-3-azido-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,4,6-trimethylphenylacetate, it is essential to verify the purity and storage conditions to ensure optimal performance in experiments. Reputable suppliers provide analytical data, such as HPLC and NMR spectra, to confirm the compound’s quality. Proper handling, including protection from moisture and light, is recommended to maintain its integrity.

In summary, methyl 2-3-azido-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,4,6-trimethylphenylacetate (CAS No. 2418705-14-1) is a multifaceted compound with significant applications in peptide synthesis, bioconjugation, and material science. Its unique structural features and reactivity profile make it indispensable for researchers aiming to innovate in drug development and advanced materials. As the demand for precision chemistry grows, this compound will continue to play a pivotal role in scientific advancements.